Cas no 88798-28-1 (Propanedioic acid, 2-thienyl-, diethyl ester)

• Product Name: Propanedioic acid, 2-thienyl-, diethyl ester
• CAS No: 88798-28-1
• MF: C₁₁H₁₄O₄S
• MW: 242.291462421417
• CID: 621351
• PubChem ID: 15591544
• Update Time: 2025-04-19

Propanedioic acid, 2-thienyl-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, 2-thienyl-, diethyl ester
• diethyl 2-thiophen-2-ylpropanedioate
• DTXSID30575317
• diethyl-2-(thiophenyl)propane-1,3-dioate
• Diethyl (thiophen-2-yl)propanedioate
• AKOS011682283
• 88798-28-1
• diethyl -2-(thiophenyl)propane-1,3-dioate
• Diethyl 2-(2-thienyl)malonate
• SCHEMBL1432886
• QWLWTXHDWKWZFB-UHFFFAOYSA-N
• diethyl 2-(thiophenyl)propane-1,3-dioate
• Diethyl 2-thienylmalonate

• Inchi： 1S/C11H14O4S/c1-3-14-10(12)9(11(13)15-4-2)8-6-5-7-16-8/h5-7,9H,3-4H2,1-2H3
• InChI Key： QWLWTXHDWKWZFB-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C(=O)OCC)C(=O)OCC

Computed Properties

• Exact Mass: 242.06128010g/mol
• Monoisotopic Mass: 242.06128010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 80.8Ų